Cas no 589489-33-8 (Benzoic acid, 4-hydroxy-, (3-ethoxyphenyl)methyl ester)
589489-33-8 structure
Product Name:Benzoic acid, 4-hydroxy-, (3-ethoxyphenyl)methyl ester
CAS No:589489-33-8
MF:C16H16O4
MW:272.295845031738
CID:1614947
Update Time:2024-09-11
Benzoic acid, 4-hydroxy-, (3-ethoxyphenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-hydroxy-, (3-ethoxyphenyl)methyl ester
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- Inchi: 1S/C16H16O4/c1-2-19-15-5-3-4-12(10-15)11-20-16(18)13-6-8-14(17)9-7-13/h3-10,17H,2,11H2,1H3
- InChI Key: DUSLLCPOIRIVPD-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC(OCC)=C1)(=O)C1=CC=C(O)C=C1
Computed Properties
- Exact Mass: 272.10488
Experimental Properties
- Density: 1.199±0.06 g/cm3(Predicted)
- Boiling Point: 436.9±25.0 °C(Predicted)
- PSA: 55.76
- pka: 8.11±0.15(Predicted)
Benzoic acid, 4-hydroxy-, (3-ethoxyphenyl)methyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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